Cas no 309733-77-5 (5-Chloro-1-(1-phenyl-ethyl)-1H-benzoimidazole-2-thiol)

• Product Name: 5-Chloro-1-(1-phenyl-ethyl)-1H-benzoimidazole-2-thiol
• CAS No: 309733-77-5
• MF: C₁₅H₁₃ClN₂S
• MW: 288.795120954514
• CID: 5175446
• Update Time: 2026-03-04

5-Chloro-1-(1-phenyl-ethyl)-1H-benzoimidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(1-phenyl-ethyl)-1H-benzoimidazole-2-thiol
• 2H-Benzimidazole-2-thione, 5-chloro-1,3-dihydro-1-(1-phenylethyl)-

• Inchi： 1S/C15H13ClN2S/c1-10(11-5-3-2-4-6-11)18-14-8-7-12(16)9-13(14)17-15(18)19/h2-10H,1H3,(H,17,19)
• InChI Key： XUIQRYPEKDREKP-UHFFFAOYSA-N
• SMILES： C1(=S)N(C(C2=CC=CC=C2)C)C2=CC=C(Cl)C=C2N1

Additional information on 5-Chloro-1-(1-phenyl-ethyl)-1H-benzoimidazole-2-thiol

5-Chloro-1-(1-phenyl-ethyl)-1H-benzoimidazole-2-thiol: A Comprehensive Overview

The compound with CAS No. 309733-77-5, commonly referred to as 5-Chloro-1-(1-phenyl-ethyl)-1H-benzoimidazole-2-thiol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoimidazole ring system, a chlorine substituent at the 5-position, and a phenyl ethyl group attached at the 1-position. The presence of a thiol (-SH) group at the 2-position further enhances its chemical reactivity and potential for functionalization.

Recent studies have highlighted the importance of benzoimidazole derivatives in drug discovery, particularly in the development of anti-cancer agents. The benzoimidazole ring system is known for its ability to interact with various biological targets, including protein kinases and nucleic acids. In the case of 5-Chloro-1-(1-phenyl-ethyl)-1H-benzoimidazole-2-thiol, the substitution pattern significantly influences its pharmacokinetic properties and bioavailability. Researchers have demonstrated that the chlorine substituent at the 5-position enhances the molecule's stability, while the phenyl ethyl group improves its lipophilicity, making it a promising candidate for systemic drug delivery.

The synthesis of 5-Chloro-1-(1-phenyl-ethyl)-1H-benzoimidazole-2-thiol involves a multi-step process that typically begins with the preparation of benzoimidazole derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers within this molecule, which is critical for optimizing its stereochemical properties. Additionally, green chemistry approaches have been employed to minimize waste and improve sustainability during the synthesis process.

In terms of applications, 5-Chloro-1-(1-phenyl-ethyl)-1H-benzoimidazole-2-thiol has shown potential in several areas. For instance, it has been investigated as a precursor for constructing advanced materials with tailored electronic properties. The thiol group in this compound allows for easy incorporation into metallothiolate assemblies, which are widely used in nanotechnology and electronics. Furthermore, its ability to form stable coordination complexes with transition metals makes it a valuable tool in catalysis and sensor development.

Recent research has also explored the use of 5-Chloro-1-(1-phenyl-ethyl)-1H-benzoimidazole-2-thiol in biological systems. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant activities, suggesting its potential as a therapeutic agent for chronic diseases such as arthritis and neurodegenerative disorders. However, further investigations are required to fully understand its mechanism of action and safety profile.

From an analytical perspective, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods have provided insights into its molecular structure and purity, ensuring that it meets rigorous quality standards for both research and industrial applications.

In conclusion, 5-Chloro-1-(1-phenyl-ethyl)-1H-benzoimidazole-2-thiol (CAS No. 309733-77